Cas no 2413876-52-3 (2-(1,3,5-trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid hydrochloride)

• Product Name: 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid hydrochloride
• CAS No: 2413876-52-3
• MF: C₁₆H₁₆ClN₃O₂
• MW: 317.770142555237
• MDL: MFCD32662737
• CID: 5683467
• PubChem ID: 146049700
• Update Time: 2023-11-27

2-(1,3,5-trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26572018
• 2413876-52-3
• 2-(1,3,5-Trimethylpyrazol-4-yl)quinoline-4-carboxylic acid;hydrochloride
• 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid hydrochloride

• MDL： MFCD32662737
• Inchi： 1S/C16H15N3O2.ClH/c1-9-15(10(2)19(3)18-9)14-8-12(16(20)21)11-6-4-5-7-13(11)17-14;/h4-8H,1-3H3,(H,20,21);1H
• InChI Key： JZSVRFLTPZKYHN-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC(C2C(C)=NN(C)C=2C)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 317.0931045g/mol
• Monoisotopic Mass: 317.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų